Cas no 20846-91-7 ((2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid)

• Product Name: (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid
• CAS No: 20846-91-7
• MF: C₁₀H₁₆N₂O₈
• MW: 292.242643356323
• CID: 256732
• PubChem ID: 497266
• Update Time: 2025-10-30

(2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N,N'-1,2-ethanediylbis-
• L-Aspartic acid, N,N-1,2-ethanediylbis-
• 2-[2-(1,2-dicarboxyethylamino)ethylamino]butanedioic acid
• N,N'-ethylenediamine disuccinic acid
• 1-Ethylenediaminedisuccinic acid
• Aspartic acid, N,N'-ethylenedi- (7CI)
• Aspartic acid, N,N'-ethylenedi-, 1,1- (8CI)
• N,N'-1,2-ethanediylbis-1-Aspartic acid
• n,n'-1,2-ethanediylbis-l-aspartic aci
• (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic acid
• TRISODIUM ETHYLENEDIAMINE DISUCCINATE
• (S,S)-ethylenediaminedisuccinic tetraacid
• (S,S)-ethylenediamine-N,N'-disuccinic acid
• (S,S)-N,N'-ethylenediaminedisuccinic acid
• ethylene diaMino-disuccinic acid (EDDS)
• EthylenediaMinedisuccinic acid
• L-Aspartic acid,N,N-1,2-ethanediylbis
• n,n'-ethylenedi-aspartic aci
• S,S'-1,2-ethanediamine-N,N'-di
• N,N'-Ethylenediaspartic acid
• (S,S)-Ethylenediaminedisuccinic acid
• N,N'-1,2-Ethanediylbis-L-aspartic acid
• [S,S]-EDDS
• VKZRWSNIWNFCIQ-WDSKDSINSA-N
• EDDS [MI]
• UNII-5WK2FGJ113
• MFCD01664787
• ENVIOMET C-265
• Aspartic acid, N,N'-ethylenedi-
• AKOS024462552
• Aspartic acid, N,N'-ethylenedi-L,L-
• EDDS cpd
• L-Ethylenediaminedisuccinic acid
• EKQ
• AS-75462
• SCHEMBL414800
• Aspartic acid, N,N'-ethylenedi-, L,L-
• EDDS
• (2S)-2-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethylamino]butanedioic acid
• (S,S)-EDDS
• NS00007135
• Ethylenediaminedisuccinic acid, (S,S)-
• (2~{S})-2-[2-[[(2~{S})-1,4-bis(oxidanyl)-1,4-bis(oxidanylidene)butan-2-yl]amino]ethylamino]butanedioic acid
• HY-137428
• L-Aspartic acid, N,N'-1,2-ethanediylbis-
• 20846-91-7
• DTXSID1051852
• G72047
• (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinicacid
• N,N'-Ethylenedi-L-aspartic acid
• ENVIOMET C265
• 5WK2FGJ113
• ENVIOMET C 265
• S,S'-ethylenediamine disuccinic acid
• Ethylenediamine-N,Na(2)-disuccinic acid
• (2S)-2-[2-[[(1S)-1-carboxy-3-hydroxy-3-oxo-propyl]amino]ethylamino]butanedioic acid
• EDDS S,S-FORM [MI]
• CS-0138624
• EDSS
• CHEMBL5085406
• (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid

• MDL： MFCD00510741
• Inchi： 1S/C10H16N2O8/c13-7(14)3-5(9(17)18)11-1-2-12-6(10(19)20)4-8(15)16/h5-6,11-12H,1-4H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
• InChI Key： VKZRWSNIWNFCIQ-UHFFFAOYSA-N
• SMILES： OC(CC(C(=O)O)NCCNC(C(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 361.06000
• Monoisotopic Mass: 292.09066547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -6.9
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.534
• Melting Point: 220-222 ºC
• PSA: 212.56000
• LogP: -5.16280

(2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid

Research Briefing on (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid (CAS: 20846-91-7)

In recent years, the compound (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid (CAS: 20846-91-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chelating properties and structural specificity, has been explored for various applications, including metal ion sequestration, drug delivery systems, and as a potential therapeutic agent. The following briefing synthesizes the latest research findings and developments related to this compound.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid in enhancing the bioavailability of metal-based therapeutics. The research demonstrated that the compound's ability to form stable complexes with transition metals, such as iron and copper, could mitigate oxidative stress in cellular models of neurodegenerative diseases. This finding opens new avenues for designing metal-chelating therapies with improved pharmacokinetic profiles.

Another significant advancement was reported in a 2024 ACS Biomaterials Science & Engineering article, which investigated the compound's utility in biodegradable drug delivery systems. The study revealed that (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid could be incorporated into polymeric nanoparticles to achieve controlled release of anticancer agents. The researchers noted that the compound's biodegradability and low cytotoxicity make it an attractive candidate for targeted cancer therapies.

Further, a recent preprint on bioRxiv (2024) explored the compound's potential as an inhibitor of bacterial metalloenzymes. The study identified (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid as a competitive inhibitor of key enzymes in Pseudomonas aeruginosa, a pathogen known for its antibiotic resistance. This discovery suggests a novel strategy for combating multidrug-resistant infections.

In conclusion, (2S,2'S)-2,2'-(Ethane-1,2-diylbis(azanediyl))disuccinic Acid (CAS: 20846-91-7) continues to emerge as a versatile molecule with broad applications in chemical biology and medicine. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. Future studies should focus on optimizing its structural derivatives for enhanced efficacy and specificity in clinical settings.